Cas no 1235841-30-1 (5-Chloro-2-methoxy-3-(trifluoromethyl)benzaldehyde)

• Product Name: 5-Chloro-2-methoxy-3-(trifluoromethyl)benzaldehyde
• CAS No: 1235841-30-1
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• CID: 5078673
• Update Time: 2025-05-21

5-Chloro-2-methoxy-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxy-3-(trifluoromethyl)benzaldehyde

• Inchi： 1S/C9H6ClF3O2/c1-15-8-5(4-14)2-6(10)3-7(8)9(11,12)13/h2-4H,1H3
• InChI Key： QDLQUIMPKNUFEJ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(Cl)=CC(C(F)(F)F)=C1OC

Additional information on 5-Chloro-2-methoxy-3-(trifluoromethyl)benzaldehyde

5-Chloro-2-methoxy-3-(trifluoromethyl)benzaldehyde (CAS No. 1235841-30-1)

The compound 5-Chloro-2-methoxy-3-(trifluoromethyl)benzaldehyde (CAS No. 1235841-30-1) is a highly specialized aromatic aldehyde with a complex structure that makes it a valuable molecule in various fields of organic chemistry and materials science. This compound is characterized by its unique substitution pattern on the benzene ring, which includes a chlorine atom at position 5, a methoxy group at position 2, and a trifluoromethyl group at position 3. These substituents not only influence the physical and chemical properties of the molecule but also play a crucial role in its applications across different industries.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Chloro-2-methoxy-3-(trifluoromethyl)benzaldehyde through multi-step reactions involving precise control over regioselectivity and stereoselectivity. The synthesis typically involves the coupling of aryl halides with aldehyde precursors under catalytic conditions, followed by functionalization to introduce the desired substituents. The trifluoromethyl group, in particular, is introduced via nucleophilic substitution or electrophilic fluorination methods, depending on the specific reaction pathway.

One of the most notable applications of this compound is in the field of drug discovery. The chlorine atom and methoxy group contribute to the molecule's lipophilicity and bioavailability, making it an attractive candidate for medicinal chemists exploring new therapeutic agents. Recent studies have shown that derivatives of 5-Chloro-2-methoxy-3-(trifluoromethyl)benzaldehyde exhibit promising anti-inflammatory and anticancer activities, particularly in targeting specific signaling pathways involved in chronic diseases.

In addition to its medicinal applications, this compound has found utility in materials science as a precursor for advanced polymers and coatings. The trifluoromethyl group imparts unique electronic and thermal properties to the molecule, which are advantageous in the development of high-performance materials. Researchers have recently explored its use in creating self-healing polymers and stimuli-responsive materials, leveraging its ability to undergo reversible chemical transformations under specific conditions.

The physical properties of 5-Chloro-2-methoxy-3-(trifluoromethyl)benzaldehyde are also worth noting. It has a high melting point due to the strong intermolecular forces arising from the electron-withdrawing groups on the benzene ring. Its solubility in organic solvents is moderate, making it suitable for various organic reactions without requiring extreme conditions. The compound is stable under normal storage conditions but may degrade under harsh acidic or basic environments.

From an environmental standpoint, recent studies have focused on understanding the biodegradation pathways of 5-Chloro-2-methoxy-3-(trifluoromethyl)benzaldehyde to assess its potential impact on ecosystems. Results indicate that while it is not inherently toxic at low concentrations, improper disposal could lead to bioaccumulation in certain aquatic organisms due to its lipophilic nature.

In conclusion, 5-Chloro-2-methoxy-3-(trifluoromethyl)benzaldehyde (CAS No. 1235841-30-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to advanced materials development, while ongoing research continues to uncover new insights into its properties and uses.